Cas no 2680744-61-8 (tert-butyl N-(4-bromo-5-phenyl-1,2-oxazol-3-yl)carbamate)

• Product Name: tert-butyl N-(4-bromo-5-phenyl-1,2-oxazol-3-yl)carbamate
• CAS No: 2680744-61-8
• MF: C₁₄H₁₅BrN₂O₃
• MW: 339.184502840042
• CID: 5622880
• PubChem ID: 165922543
• Update Time: 2025-07-21

tert-butyl N-(4-bromo-5-phenyl-1,2-oxazol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680744-61-8
• EN300-28296800
• tert-butyl N-(4-bromo-5-phenyl-1,2-oxazol-3-yl)carbamate

• Inchi： 1S/C14H15BrN2O3/c1-14(2,3)19-13(18)16-12-10(15)11(20-17-12)9-7-5-4-6-8-9/h4-8H,1-3H3,(H,16,17,18)
• InChI Key： WDXFFDXBMABSQM-UHFFFAOYSA-N
• SMILES： BrC1C(=NOC=1C1C=CC=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 338.02660g/mol
• Monoisotopic Mass: 338.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(4-bromo-5-phenyl-1,2-oxazol-3-yl)carbamate

Recent Advances in the Study of tert-Butyl N-(4-bromo-5-phenyl-1,2-oxazol-3-yl)carbamate (CAS: 2680744-61-8)

The compound tert-butyl N-(4-bromo-5-phenyl-1,2-oxazol-3-yl)carbamate (CAS: 2680744-61-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, biological relevance, and emerging therapeutic potentials.

Recent studies have highlighted the versatility of tert-butyl N-(4-bromo-5-phenyl-1,2-oxazol-3-yl)carbamate in the construction of heterocyclic scaffolds, which are pivotal in drug discovery. The presence of the bromo and phenyl substituents on the oxazole ring offers unique reactivity patterns, enabling diverse functionalization strategies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in Suzuki-Miyaura cross-coupling reactions, facilitating the synthesis of novel aryl-substituted oxazole derivatives with promising anticancer activity.

In addition to its synthetic utility, this compound has been investigated for its direct biological effects. Preliminary in vitro assays conducted by researchers at the University of Cambridge revealed that tert-butyl N-(4-bromo-5-phenyl-1,2-oxazol-3-yl)carbamate exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents, although further optimization is required to enhance potency and selectivity.

Another area of interest is the compound's role in the development of PROTACs (Proteolysis Targeting Chimeras). A 2024 study in ACS Chemical Biology reported its incorporation into bifunctional molecules designed to degrade disease-relevant proteins. The bromo group serves as a handle for further conjugation, while the carbamate moiety contributes to the stability of the resulting constructs. This innovative application underscores the compound's relevance in targeted protein degradation, a rapidly growing field in drug discovery.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of tert-butyl N-(4-bromo-5-phenyl-1,2-oxazol-3-yl)carbamate. Recent efforts by industrial research teams have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. For example, a patent filed in early 2024 by a leading pharmaceutical company describes a novel catalytic system that enhances the efficiency of the key cyclization step in the compound's synthesis.

In conclusion, tert-butyl N-(4-bromo-5-phenyl-1,2-oxazol-3-yl)carbamate (CAS: 2680744-61-8) represents a valuable building block in medicinal chemistry with diverse applications ranging from traditional small-molecule drug discovery to cutting-edge modalities like PROTACs. Ongoing research continues to uncover new facets of its utility, positioning it as a compound of sustained interest in the chemical biology community. Future studies are expected to explore its potential in additional therapeutic areas and further refine synthetic methodologies for its production.